Cas no 921490-35-9 (5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

5-Ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a fluorinated pyridopyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the ethoxy group and fluorophenylmethyl substitution, may enhance metabolic stability and binding affinity in biological systems. The compound's pyridopyrimidine core is known for its versatility in drug design, often contributing to interactions with enzymes or receptors. The presence of fluorine can improve lipophilicity and bioavailability, while the dimethyl groups may influence steric and electronic properties. This compound could serve as a valuable intermediate or scaffold for developing novel therapeutic agents, particularly in targeting CNS disorders or inflammatory pathways. Further studies are required to fully characterize its pharmacological profile.

5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione structure

921490-35-9 structure

Product Name:5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

CAS No:921490-35-9

MF:C₁₈H₁₈FN₃O₃

MW:343.352227687836

CID:6198880

Update Time:2025-06-03

5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
- 5-ethoxy-3-[(3-fluorophenyl)methyl]-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
- Inchi： 1S/C18H18FN3O3/c1-4-25-15-11(2)9-20-16-14(15)17(23)22(18(24)21(16)3)10-12-6-5-7-13(19)8-12/h5-9H,4,10H2,1-3H3
- InChI Key： JHPDSCZRJAJRSU-UHFFFAOYSA-N
- SMILES： C1(=O)N(CC2=CC=CC(F)=C2)C(=O)C2=C(OCC)C(C)=CN=C2N1C

5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2094-0568-2μmol	5-ethoxy-3-[(3-fluorophenyl)methyl]-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione	921490-35-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2094-0568-5μmol	5-ethoxy-3-[(3-fluorophenyl)methyl]-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione	921490-35-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2094-0568-10μmol	5-ethoxy-3-[(3-fluorophenyl)methyl]-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione	921490-35-9	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2094-0568-20μmol	5-ethoxy-3-[(3-fluorophenyl)methyl]-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione	921490-35-9	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2094-0568-1mg	5-ethoxy-3-[(3-fluorophenyl)methyl]-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione	921490-35-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2094-0568-2mg	5-ethoxy-3-[(3-fluorophenyl)methyl]-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione	921490-35-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2094-0568-3mg	5-ethoxy-3-[(3-fluorophenyl)methyl]-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione	921490-35-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2094-0568-4mg	5-ethoxy-3-[(3-fluorophenyl)methyl]-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione	921490-35-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2094-0568-5mg	5-ethoxy-3-[(3-fluorophenyl)methyl]-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione	921490-35-9	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2094-0568-10mg	5-ethoxy-3-[(3-fluorophenyl)methyl]-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione	921490-35-9	90%+	10mg	$79.0	2023-05-16

5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on 5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 921490-35-9)

The compound 5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 921490-35-9) represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic molecule belongs to the pyrido-pyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this compound, including the presence of an ethoxy group at the 5-position and a fluorophenylmethyl substituent at the 3-position, contribute to its unique chemical and pharmacological profile.

Recent research in the domain of nitrogen-containing heterocycles has highlighted the importance of pyrido-pyrimidine derivatives in drug discovery. These compounds exhibit a broad spectrum of biological activities, ranging from antiviral and anticancer effects to anti-inflammatory and antimicrobial properties. The 5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione structure has been meticulously designed to optimize interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves complex multi-step organic reactions that require precise control over reaction conditions and reagent selection. The ethoxy group introduces a hydrophilic moiety that can enhance solubility and bioavailability, while the fluorophenylmethyl substituent contributes to metabolic stability and binding affinity. The presence of multiple methyl groups at the 1 and 6 positions further modulates the electronic properties of the molecule, influencing its overall pharmacokinetic behavior.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. Studies have demonstrated that pyrido-pyrimidine derivatives can disrupt signaling pathways such as MAPK and PI3K/Akt by binding to their respective targets. The structural motifs present in 5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione are well-suited for interacting with these enzymes, suggesting that it may exhibit potent antitumor activity.

In addition to its anticancer potential, this compound has shown promise in preclinical studies as an immunomodulatory agent. The ability to modulate immune responses is crucial for treating a variety of diseases, including autoimmune disorders and chronic infections. The unique chemical structure of 5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione may enable it to interact with immune receptors or intracellular signaling cascades in ways that enhance immune function or suppress inappropriate immune responses.

The fluorine atom in the fluorophenylmethyl group is particularly noteworthy due to its ability to influence both electronic and steric properties of the molecule. Fluoro-substituted compounds are widely recognized for their improved pharmacokinetic profiles and enhanced binding affinity. This feature makes 5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione an attractive candidate for further development as a therapeutic agent.

Recent advances in computational chemistry have enabled more accurate predictions of biological activity based on molecular structure. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds. The structural features of 5-ethoxy-3-(3-fluorophenyl)methyl-1,6-dimethyl-1H,2H,3H,